Cas no 850564-82-8 (Cyclopropanecarboxylic acid, 1-(3-fluoro-2-methoxyphenyl)-)

• Product Name: Cyclopropanecarboxylic acid, 1-(3-fluoro-2-methoxyphenyl)-
• CAS No: 850564-82-8
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 4228467
• PubChem ID: 86044831
• Update Time: 2025-10-29

Cyclopropanecarboxylic acid, 1-(3-fluoro-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(3-fluoro-2-methoxyphenyl)-
• 1-(3-fluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1868671
• 850564-82-8

• Inchi： 1S/C11H11FO3/c1-15-9-7(3-2-4-8(9)12)11(5-6-11)10(13)14/h2-4H,5-6H2,1H3,(H,13,14)
• InChI Key： DKWISQUTJOMOPP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2OC)(C(O)=O)CC1

Computed Properties

• Exact Mass: 210.06922237Da
• Monoisotopic Mass: 210.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on Cyclopropanecarboxylic acid, 1-(3-fluoro-2-methoxyphenyl)-

Cyclopropanecarboxylic Acid, 1-(3-Fluoro-2-Methoxyphenyl)-

The compound Cyclopropanecarboxylic Acid, 1-(3-Fluoro-2-Methoxyphenyl)- (CAS No. 850564-82-8) is a specialized organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring systems and reactivity. The molecule consists of a cyclopropane ring fused to a carboxylic acid group, with a substituted phenyl group attached at the 1-position. The phenyl substituent is further modified with a fluoro and methoxy group at the 3 and 2 positions, respectively, which adds complexity to its structure and potential functionality.

Recent studies have highlighted the importance of such compounds in medicinal chemistry and materials science. The presence of the cyclopropane ring introduces significant strain into the molecule, making it highly reactive and potentially useful in various chemical transformations. The substitution pattern on the phenyl ring—specifically the fluoro and methoxy groups—plays a crucial role in modulating the electronic properties and reactivity of the compound. These substituents can influence the molecule's ability to participate in hydrogen bonding, aromatic interactions, and other non-covalent interactions, which are critical in drug design and material synthesis.

One of the most promising applications of Cyclopropanecarboxylic Acid, 1-(3-Fluoro-2-Methoxyphenyl)- lies in its potential as a building block for more complex molecules. Its strained cyclopropane ring can serve as an intermediate in the synthesis of bioactive compounds, such as antibiotics or antiviral agents. Additionally, the presence of electron-withdrawing groups like fluoro and methoxy on the phenyl ring can enhance the stability and solubility of the compound, making it more amenable to biological applications.

In terms of synthesis, this compound can be prepared through various routes, including coupling reactions, Friedel-Crafts acylation, or transition metal-catalyzed cross-couplings. The choice of synthetic method depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have made it possible to synthesize such compounds with higher efficiency and precision, reducing costs and minimizing environmental impact.

The properties of Cyclopropanecarboxylic Acid, 1-(3-Fluoro-2-Methoxyphenyl)- also make it a valuable candidate for use in polymer science. Its ability to form stable bonds under certain conditions can lead to novel materials with tailored mechanical and thermal properties. Researchers are actively exploring its potential as a monomer in polymerization reactions, where its unique structure could impart enhanced flexibility or rigidity to the resulting polymers.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have revealed that the cyclopropane ring exhibits significant π-character due to its strained geometry, which can influence its interaction with other molecules. This understanding has paved the way for more accurate predictions of its behavior in different chemical environments.

In conclusion, Cyclopropanecarboxylic Acid, 1-(3-Fluoro-2-Methoxyphenyl)- (CAS No. 850564-82-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and reactivity make it an attractive target for researchers aiming to develop new materials or therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in both academic research and industrial innovation.